AZA197

• CAS No.: 1249398-09-1
• Product Name: AZA197
• Molecular Formula: C24H36N6
• Molecular Weight: 408.59
• IUPAC Name: N4-(2-(1H-indol-3-yl)ethyl)-N2-(5-(diethylamino)pentan-2-yl)-6-methylpyrimidine-2,4-diamine
• Standard InChI: InChI=1S/C24H36N6/c1-5-30(6-2)15-9-10-18(3)27-24-28-19(4)16-23(29-24)25-14-13-20-17-26-22-12-8-7-11-21(20)22/h7-8,11-12,16-18,26H,5-6,9-10,13-15H2,1-4H3,(H2,25,27,28,29)
• Standard InChIKey: SUXUDORZKKZLJK-UHFFFAOYSA-N
• SMILES: CC1=NC(NC(C)CCCN(CC)CC)=NC(NCCC2=CNC3=C2C=CC=C3)=C1
• Appearance: Solid powder
• Description: AZA197 is a selective Cdc42 inhibitor. It acts by suppressing primary colon cancer growth and prolonging survival in a preclinical mouse xenograft model by downregulation of PAK1 activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AZA197; AZA-197; AZA 197
• Reference: 1: Goodman RB, Forstrom JW, Osborn SG, Chi EY, Martin TR. Identification of two neutrophil chemotactic peptides produced by porcine alveolar macrophages. J Biol Chem. 1991 May 5;266(13):8455-63. PubMed PMID: 1850745.
• Last Modified: Aug 20 2021